Cas no 100418-47-1 (Methyl 4-Chloro-2,6-dinitrobenzoate)

• Product Name: Methyl 4-Chloro-2,6-dinitrobenzoate
• CAS No: 100418-47-1
• MF: C₈H₅ClN₂O₆
• MW: 260.588101148605
• CID: 1056517
• PubChem ID: 20202973
• Update Time: 2025-06-30

Methyl 4-Chloro-2,6-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2,6-dinitrobenzoate
• 4-chloro-2,6-dinitroBenzoic acid methyl ester
• 7068AJ
• SY013036
• AX8280623
• CS-11267
• CS-0335766
• MFCD18651711
• DTXSID90603504
• AC2437
• DB-058431
• AC-23458
• SCHEMBL10799781
• AKOS022183255
• 100418-47-1
• Methyl 4-Chloro-2,6-dinitrobenzoate

• MDL： MFCD18651711
• Inchi： 1S/C8H5ClN2O6/c1-17-8(12)7-5(10(13)14)2-4(9)3-6(7)11(15)16/h2-3H,1H3
• InChI Key： UANMWPWYANJDGT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(=O)OC)=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.9836136g/mol
• Monoisotopic Mass: 259.9836136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 4-Chloro-2,6-dinitrobenzoate

Methyl 4-Chloro-2,6-dinitrobenzoate (CAS No. 100418-47-1): An Overview of Its Properties, Applications, and Recent Research

Methyl 4-Chloro-2,6-dinitrobenzoate (CAS No. 100418-47-1) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique chemical structure, which includes a methyl ester group, a chloro substituent, and two nitro groups attached to a benzene ring. These functional groups contribute to its distinct physical and chemical properties, making it a valuable reagent in various synthetic processes and research applications.

The molecular formula of Methyl 4-Chloro-2,6-dinitrobenzoate is C₉H₅ClN₂O₅, and its molecular weight is approximately 258.59 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its solubility in water is limited due to the presence of hydrophobic functional groups.

In terms of chemical reactivity, Methyl 4-Chloro-2,6-dinitrobenzoate exhibits several notable properties. The presence of the nitro groups makes it an excellent electron-withdrawing group, which can influence the reactivity of adjacent functional groups. This characteristic is particularly useful in organic synthesis, where it can be used as an intermediate in the preparation of more complex molecules. Additionally, the chloro substituent can be readily replaced by other functional groups through nucleophilic substitution reactions, further expanding its synthetic utility.

One of the key applications of Methyl 4-Chloro-2,6-dinitrobenzoate is in the synthesis of pharmaceuticals and agrochemicals. Its unique structure allows it to serve as a building block for the development of novel drugs and pesticides. For instance, recent research has explored its potential as a precursor for the synthesis of antifungal agents and herbicides. The ability to introduce specific functional groups through selective chemical transformations makes it a valuable starting material in these applications.

In the field of medicinal chemistry, Methyl 4-Chloro-2,6-dinitrobenzoate has been investigated for its potential therapeutic properties. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and anticancer effects. For example, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of Methyl 4-Chloro-2,6-dinitrobenzoate demonstrated significant inhibition of tumor growth in vitro and in vivo models. These findings highlight the potential of this compound as a lead molecule for drug discovery.

Beyond its pharmaceutical applications, Methyl 4-Chloro-2,6-dinitrobenzoate has also found use in materials science. Its ability to form stable complexes with metal ions has led to its application in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent research has focused on optimizing the synthesis conditions to enhance the stability and performance of these materials.

In addition to its synthetic utility and biological activities, Methyl 4-Chloro-2,6-dinitrobenzoate has been studied for its environmental impact. Researchers have investigated its biodegradability and toxicity to ensure that it can be used safely in industrial processes. Studies have shown that under certain conditions, this compound can be biodegraded by microorganisms present in soil and water environments. However, proper handling and disposal practices are still recommended to minimize any potential environmental risks.

The safety profile of Methyl 4-Chloro-2,6-dinitrobenzoate is an important consideration for both laboratory use and industrial applications. It is classified as an irritant to the skin and eyes and may cause respiratory irritation if inhaled. Therefore, appropriate personal protective equipment (PPE) such as gloves, goggles, and respirators should be used when handling this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, Methyl 4-Chloro-2,6-dinitrobenzoate (CAS No. 100418-47-1) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmaceuticals, and materials science. Its unique chemical structure endows it with valuable properties that make it an important reagent in various synthetic processes and research endeavors. Ongoing research continues to uncover new possibilities for its use in drug discovery, materials development, and environmental applications.